BrBzGCp2
BrBzGCp2
pBBG is a glyoxalase 1 (Glo1) inhibitor, decreasing alcohol drinking in nondependent mice.
Brand Name:
Vulcanchem
CAS No.:
166038-00-2
VCID:
VC0538690
InChI:
InChI=1S/C27H38BrN3O6S/c28-19-11-9-18(10-12-19)16-38-17-23(26(34)30-15-25(33)36-20-5-1-2-6-20)31-24(32)14-13-22(29)27(35)37-21-7-3-4-8-21/h9-12,20-23H,1-8,13-17,29H2,(H,30,34)(H,31,32)/t22-,23-/m0/s1
SMILES:
C1CCC(C1)OC(=O)CNC(=O)C(CSCC2=CC=C(C=C2)Br)NC(=O)CCC(C(=O)OC3CCCC3)N
Molecular Formula:
C27H38BrN3O6S
Molecular Weight:
612.6 g/mol
BrBzGCp2
CAS No.: 166038-00-2
Cat. No.: VC0538690
Molecular Formula: C27H38BrN3O6S
Molecular Weight: 612.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | pBBG is a glyoxalase 1 (Glo1) inhibitor, decreasing alcohol drinking in nondependent mice. |
|---|---|
| CAS No. | 166038-00-2 |
| Molecular Formula | C27H38BrN3O6S |
| Molecular Weight | 612.6 g/mol |
| IUPAC Name | cyclopentyl (2S)-2-amino-5-[[(2R)-3-[(4-bromophenyl)methylsulfanyl]-1-[(2-cyclopentyloxy-2-oxoethyl)amino]-1-oxopropan-2-yl]amino]-5-oxopentanoate |
| Standard InChI | InChI=1S/C27H38BrN3O6S/c28-19-11-9-18(10-12-19)16-38-17-23(26(34)30-15-25(33)36-20-5-1-2-6-20)31-24(32)14-13-22(29)27(35)37-21-7-3-4-8-21/h9-12,20-23H,1-8,13-17,29H2,(H,30,34)(H,31,32)/t22-,23-/m0/s1 |
| Standard InChI Key | QIFSPGPRHFNZNN-GOTSBHOMSA-N |
| Isomeric SMILES | C1CCC(C1)OC(=O)CNC(=O)[C@H](CSCC2=CC=C(C=C2)Br)NC(=O)CC[C@@H](C(=O)OC3CCCC3)N |
| SMILES | C1CCC(C1)OC(=O)CNC(=O)C(CSCC2=CC=C(C=C2)Br)NC(=O)CCC(C(=O)OC3CCCC3)N |
| Canonical SMILES | C1CCC(C1)OC(=O)CNC(=O)C(CSCC2=CC=C(C=C2)Br)NC(=O)CCC(C(=O)OC3CCCC3)N |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator